1-(3-chlorophenyl)-N-[(4-ethoxyphenyl)methyl]methanesulfonamide

• IUPAC Name: 1-(3-chlorophenyl)-N-[(4-ethoxyphenyl)methyl]methanesulfonamide
• InChI: InChI=1S/C16H18ClNO3S/c1-2-21-16-8-6-13(7-9-16)11-18-22(19,20)12-14-4-3-5-15(17)10-14/h3-10,18H,2,11-12H2,1H3
• InChI Key: HKSJLGNFXQFARH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CNS(=O)(=O)CC2=CC(=CC=C2)Cl
• Molecular Formula: C16H18ClNO3S
• Molecular Weight: 339.8 g/mol

Description

1-(3-chlorophenyl)-N-[(4-ethoxyphenyl)methyl]methanesulfonamide is an organic compound characterized by the presence of a chlorophenyl group, an ethoxyphenyl group, and a methanesulfonamide group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(3-chlorophenyl)-N-[(4-ethoxyphenyl)methyl]methanesulfonamide typically involves the reaction of 3-chlorophenylmethanesulfonyl chloride with 4-ethoxybenzylamine. The reaction is carried out in the presence of a base, such as triethylamine, under anhydrous conditions to prevent hydrolysis of the sulfonyl chloride. The reaction mixture is usually stirred at room temperature for several hours until the reaction is complete.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reaction conditions are optimized to maximize yield and purity. The final product is purified using techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions: 1-(3-chlorophenyl)-N-[(4-ethoxyphenyl)methyl]methanesulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of sulfone derivatives.

Reduction: Reduction reactions can convert the sulfonamide group to an amine group.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Nucleophiles such as sodium methoxide (NaOCH3) or potassium cyanide (KCN) are used under basic conditions.

Major Products:

Oxidation: Sulfone derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted phenyl derivatives.

Scientific Research Applications

1-(3-chlorophenyl)-N-[(4-ethoxyphenyl)methyl]methanesulfonamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme activity and protein interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3-chlorophenyl)-N-[(4-ethoxyphenyl)methyl]methanesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound binds to these targets, modulating their activity and triggering a cascade of biochemical events. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

• 4-chlorophenyl 4-ethoxyphenyl sulfone
• 2-chloro-3-methylpentane
• p-bromochlorobenzene

Comparison: 1-(3-chlorophenyl)-N-[(4-ethoxyphenyl)methyl]methanesulfonamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity patterns and biological activities, making it a valuable compound for various research and industrial applications.